Cas no 1251369-45-5 (2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine)

• Product Name: 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine
• CAS No: 1251369-45-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5548424
• Update Time: 2025-07-01

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine

• Inchi： 1S/C12H21N3/c1-10-9-11(2)15(14-10)8-6-12-5-3-4-7-13-12/h9,12-13H,3-8H2,1-2H3
• InChI Key： OEVHWKAPKZOJLT-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCN1C(C)=CC(C)=N1

Additional information on 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine

Compound CAS No. 1251369-45-5: 2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl]piperidine

The compound CAS No. 1251369-45-5, also known as 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperidine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound consists of a piperidine ring, which is a six-membered cyclic amine, and a pyrazole moiety substituted with two methyl groups at positions 3 and 5. The pyrazole ring is connected to the piperidine via an ethyl chain, creating a flexible linker that may enhance the molecule's bioavailability and binding affinity. This combination of structural elements makes the compound a valuable candidate for exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of antidepressant drugs. Researchers have found that the unique arrangement of the pyrazole and piperidine groups allows for effective interaction with serotonin and norepinephrine reuptake inhibitors, which are critical targets in treating depression. Furthermore, the methyl substituents on the pyrazole ring contribute to enhanced stability and selectivity, making this compound a promising lead for future drug candidates.

In addition to its pharmacological applications, this compound has also been explored in the field of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could pave the way for innovative materials with applications in catalysis, sensing, and electronics.

Recent advancements in synthetic methodology have made it possible to produce this compound with high efficiency and purity. The synthesis involves a multi-step process that includes nucleophilic substitution, cyclization, and selective alkylation. These techniques ensure that the final product maintains its structural integrity and functional groups intact.

The compound's versatility is further demonstrated by its potential use in agrochemicals. Studies suggest that it may exhibit activity against certain plant pathogens, making it a candidate for fungicides or insecticides. However, extensive testing is required to confirm its efficacy and safety for agricultural applications.

In conclusion, CAS No. 1251369-45-5 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in the development of new drugs, materials, and agrochemicals. Continued exploration into its properties will undoubtedly unlock further potential uses and contribute to scientific progress.